N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide

• IUPAC Name: N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenylpyridazine-4-carboxamide
• InChI: InChI=1S/C21H21N3O3/c1-24-21(26)18(20(25)22-13-14-27-2)17(15-9-5-3-6-10-15)19(23-24)16-11-7-4-8-12-16/h3-12H,13-14H2,1-2H3,(H,22,25)
• InChI Key: OCHSHZHJJUEYLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C(=N1)C2=CC=CC=C2)C3=CC=CC=C3)C(=O)NCCOC
• Molecular Formula: C21H21N3O3
• Molecular Weight: 363.4 g/mol

Description

Synthesis Analysis

The synthesis of pyridazine derivatives, including compounds with structural similarities to the one of interest, often involves multistep chemical reactions that provide insights into the complexity and versatility of these compounds. For instance, reactions involving ethyl 1,4-dihydro-4-oxo-7-substituted pyrimido[4,5-c]pyridazine-3-carboxylates and their derivatives highlight the synthetic pathways that can be adapted for related pyridazine compounds (Miyamoto et al., 1978).

Molecular Structure Analysis

The molecular structure of pyridazine derivatives is characterized by X-ray powder structure analysis, providing insights into the atomic arrangements and bonding patterns. A study on a piroxicam derivative demonstrated the significance of intermolecular hydrogen bonding in forming a three-dimensional framework, which is a crucial aspect of understanding the molecular structure of pyridazine compounds (Chakraborty et al., 2007).

Chemical Reactions and Properties

Pyridazine derivatives participate in various chemical reactions, leading to the formation of compounds with diverse biological and chemical properties. For example, the reaction of 3-oxo-5,6-diphenyl-2,3-dihydropyridazine-4-carbonyl isothiocyanate with different reagents produces a wide range of derivatives, demonstrating the reactivity and versatility of the pyridazine core (Hemdan & Elshahawi, 2009).

Physical Properties Analysis

The physical properties of pyridazine derivatives, such as optical transmittance, refractive indices, and birefringences, are influenced by their molecular structure. Studies on polyamides derived from pyridazine compounds have shown that these materials exhibit good optical properties and thermal stability, making them suitable for various applications (Zhang et al., 2013).

Chemical Properties Analysis

The chemical properties of pyridazine derivatives are determined by their functional groups and molecular structure. The synthesis and reactions of these compounds reveal their potential for forming heterocyclic compounds with significant biological activity. For instance, the synthesis of 1,2,4-triazoles, imidazoles, and pyrimidines from pyridazine derivatives highlights their chemical versatility and potential as precursors for pharmacologically active compounds (Hemdan & Elshahawi, 2009).

Scientific Research Applications

Synthesis and Biological Activity

Research into novel heterocyclic compounds, including the synthesis of derivatives with potential antimicrobial and antitumor activities, highlights the broader category of research where N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide might find relevance. For example, the synthesis of novel arylazothiazole disperse dyes containing selenium for dyeing polyester fibers has shown not only the potential for industrial application but also the exploration of their biological activities, including antioxidant and antimicrobial properties (Khalifa et al., 2015). This indicates a multifaceted approach to the application of synthesized compounds, from industrial utility to potential health benefits.

Anticancer and Antimicrobial Research

Further, the synthesis of 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives and their evaluation for in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells showcase the ongoing efforts to discover new compounds with potential therapeutic benefits (Hassan et al., 2014). This area of research is particularly relevant to N-(2-methoxyethyl)-2-methyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide, suggesting potential avenues for the exploration of its biological activities.